Cas no 56767-26-1 (1-ethyl-4-(4-methylphenyl)-3-phenyl-1,4-dihydroindeno[1,2-c]pyrazol-4-ol)

• Product name: 1-ethyl-4-(4-methylphenyl)-3-phenyl-1,4-dihydroindeno[1,2-c]pyrazol-4-ol
• CAS No: 56767-26-1
• MF: C₂₅H₂₂N₂O
• MW: 366.454986095428
• CID: 1599971
• PubChem ID: 216370

1-ethyl-4-(4-methylphenyl)-3-phenyl-1,4-dihydroindeno[1,2-c]pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(4-methylphenyl)-3-phenyl-1,4-dihydroindeno[1,2-c]pyrazol-4-ol
• 1-ethyl-4-(4-methylphenyl)-3-phenylindeno[1,2-c]pyrazol-4-ol
• 1,4-Dihydro-1-ethyl-4-(4-methylphenyl)-3-phenylindeno(1,2-c)pyrazol-4-ol
• DTXSID40972212
• 56767-26-1
• Indeno(1,2-c)pyrazol-4-ol, 1,4-dihydro-1-ethyl-4-(4-methylphenyl)-3-phenyl-
• 5-23-13-00072 (Beilstein Handbook Reference)
• BRN 0710696

• Inchi： InChI=1S/C25H22N2O/c1-3-27-24-20-11-7-8-12-21(20)25(28,19-15-13-17(2)14-16-19)22(24)23(26-27)18-9-5-4-6-10-18/h4-16,28H,3H2,1-2H3
• InChI Key： HMDHJBALQARKML-UHFFFAOYSA-N
• SMILES： CCN1C2=C(C(=N1)C3=CC=CC=C3)C(C4=CC=CC=C42)(C5=CC=C(C=C5)C)O

Computed Properties

• Exact Mass: 366.17336
• Monoisotopic Mass: 366.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 575.7°C at 760 mmHg
• Flash Point: 302°C
• Refractive Index: 1.653
• PSA: 38.05